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Compound of Interest

Compound Name: Bourgeonal

Cat. No.: B016135 Get Quote

An In-depth Examination of the Chemico-Biological Properties and Signaling Mechanisms of 3-

(4-tert-butylphenyl)propanal

Abstract
Bourgeonal, a synthetic aromatic aldehyde, is a molecule of significant interest in fields

ranging from perfumery to reproductive biology. Initially recognized for its potent lily-of-the-

valley fragrance, Bourgeonal has been identified as a potent chemoattractant for human

spermatozoa. This technical guide provides a comprehensive overview of Bourgeonal,
including its chemical and physical properties, synthesis, and its complex role in sperm

chemotaxis. The guide delves into the ongoing scientific debate surrounding its signaling

pathway, presenting evidence for both the canonical olfactory receptor-mediated mechanism

and the direct activation of the CatSper ion channel. Detailed experimental protocols are

provided to facilitate further research in this area.

Chemical and Physical Properties
Bourgeonal, systematically named 3-(4-tert-butylphenyl)propanal, is a pale yellow liquid at

room temperature.[1] It is widely used in the fragrance industry for its characteristic floral,

watery, and green scent.[1] Key quantitative data for Bourgeonal are summarized in the table

below.
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Property Value Reference(s)

CAS Number 18127-01-0 [2][3][4]

Molecular Formula C13H18O

Molecular Weight 190.28 g/mol

Appearance Pale yellow liquid

Boiling Point 265.1 °C

Density 0.938 g/cm³

Synonyms

3-(4-tert-butylphenyl)propanal,

p-tert-

Butyldihydrocinnamaldehyde

Synthesis of Bourgeonal
The industrial synthesis of Bourgeonal is primarily achieved through a two-step process

involving an aldol condensation followed by hydrogenation.

Experimental Protocol: Synthesis via Aldol
Condensation and Hydrogenation
Step 1: Aldol Condensation (Claisen-Schmidt Reaction)

This step involves the reaction of 4-tert-butylbenzaldehyde with acetaldehyde in the presence

of a base to form 4-tert-butylcinnamaldehyde.

Materials: 4-tert-butylbenzaldehyde, acetaldehyde, sodium hydroxide (or other suitable

base), ethanol (or other suitable solvent).

Procedure:

Prepare a solution of sodium hydroxide in ethanol in a reaction vessel equipped with a

stirrer and cooling system.
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Slowly add a mixture of 4-tert-butylbenzaldehyde and acetaldehyde to the basic solution

while maintaining a controlled temperature.

Allow the reaction to proceed until completion, which can be monitored by techniques

such as thin-layer chromatography (TLC).

Upon completion, neutralize the reaction mixture and extract the 4-tert-

butylcinnamaldehyde.

Purify the product, for example, by distillation under reduced pressure.

Step 2: Catalytic Hydrogenation

The intermediate, 4-tert-butylcinnamaldehyde, is then hydrogenated to yield Bourgeonal.

Materials: 4-tert-butylcinnamaldehyde, hydrogen gas, a suitable catalyst (e.g., Palladium on

carbon, Raney nickel), ethanol (or other suitable solvent).

Procedure:

Dissolve the 4-tert-butylcinnamaldehyde in a suitable solvent in a hydrogenation reactor.

Add the catalyst to the solution.

Pressurize the reactor with hydrogen gas to the desired pressure.

Maintain the reaction under controlled temperature and pressure with vigorous stirring until

the uptake of hydrogen ceases.

Filter the reaction mixture to remove the catalyst.

Purify the resulting Bourgeonal by distillation under reduced pressure.

Biological Activity: Sperm Chemotaxis
In 2003, a seminal study revealed that Bourgeonal acts as a chemoattractant for human

spermatozoa in vitro. This discovery opened a new avenue of research into the mechanisms of

human fertilization. It was found that Bourgeonal activates an olfactory receptor, OR1D2
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(previously known as hOR17-4), which is expressed on the surface of sperm cells. This

activation leads to an increase in intracellular calcium ions, causing the sperm to swim

approximately twice as fast.

The Signaling Pathway: An Ongoing Debate
The precise signaling cascade initiated by Bourgeonal in human sperm is a subject of active

research and debate. Two primary models have been proposed: a canonical olfactory signaling

pathway and a direct activation of the CatSper ion channel.

The Olfactory Receptor (OR1D2) Mediated Pathway
This model suggests a signaling cascade analogous to that found in olfactory sensory neurons.

Mechanism:

Bourgeonal binds to the G-protein coupled receptor, OR1D2, on the sperm's plasma

membrane.

This binding activates an associated G-protein (Gαs).

The activated G-protein stimulates membrane-bound adenylyl cyclase (mAC).

Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).

The increase in intracellular cAMP leads to the opening of the CatSper (cation channel of

sperm) ion channel.

The influx of calcium ions through the CatSper channel triggers changes in sperm motility,

leading to chemotaxis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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